molecular formula C18H19N B104222 Desmethylnortriptyline CAS No. 4444-42-2

Desmethylnortriptyline

Cat. No. B104222
CAS RN: 4444-42-2
M. Wt: 249.3 g/mol
InChI Key: PTQFRALDEONNOA-UHFFFAOYSA-N
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Description

Desmethylnortriptyline is a metabolite of Nortriptyline . Nortriptyline is a tricyclic antidepressant and the main active metabolite of Amitriptyline, and is used to relieve the symptoms of depression .


Synthesis Analysis

While specific synthesis methods for Desmethylnortriptyline were not found in the search results, it’s known that Desmethylnortriptyline is a metabolite of Nortriptyline . This suggests that it is produced in the body during the metabolism of Nortriptyline.


Molecular Structure Analysis

The molecular formula of Desmethylnortriptyline is C18H19N . Its average mass is 249.350 Da and its monoisotopic mass is 249.151749 Da .


Physical And Chemical Properties Analysis

Desmethylnortriptyline has a density of 1.1±0.1 g/cm3, a boiling point of 399.2±21.0 °C at 760 mmHg, and a flash point of 191.8±14.3 °C . It has 1 hydrogen bond acceptor, 2 hydrogen bond donors, and 2 freely rotating bonds .

Scientific Research Applications

Application in Clinical Chemistry

Specific Scientific Field

Clinical Chemistry

Summary of the Application

Desmethylnortriptyline has been used in a double-antibody enzyme immunoassay for nortriptyline .

Methods of Application or Experimental Procedures

Beta-D-Galactosidase (EC 3.2.1.23) from Escherichia coli was conjugated to desmethylnortriptyline by means of a bifunctional cross-linking reagent, dimethyl adipimidate, and used in a double-antibody immunoassay for nortriptyline .

Results or Outcomes

The enzyme activity of the bound fraction was determined with o-nitrophenyl-beta-D-galactopyranoside as substrate. The sensitivity, precision, and simplicity of the enzyme immunoassay compared favorably with that of a published radioimmunoassay method. Results for nortriptyline in plasma samples correlated well with those determined by either radioimmunoassay or gas-chromatography .

Safety And Hazards

Desmethylnortriptyline is intended for research use only and is not for use in humans or animals . It’s important to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes .

properties

IUPAC Name

3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propan-1-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-10H,5,11-13,19H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PTQFRALDEONNOA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC=CC=C2C(=CCCN)C3=CC=CC=C31
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00196179
Record name Desmethylnortriptyline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00196179
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

249.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Desmethylnortriptyline

CAS RN

4444-42-2
Record name Desmethylnortriptyline
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4444-42-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Desmethylnortriptyline
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004444422
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Desmethylnortriptyline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00196179
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Desmethylnortriptyline
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0060531
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
160
Citations
I Midgley, RW Pryor, DR Hawkins - Journal of Labelled …, 1978 - Wiley Online Library
The syntheses of the antidepressant drug, amitriptyline, and its metabolites nortriptyline and desmethylnortriptyline, doubly labelled with carbon‐13 have been accomplished in thirteen …
J Hyttel, AV Christensen… - Acta pharmacologica et …, 1980 - Wiley Online Library
… However, both desmethylnortriptyline and nortriptyline are quite active. In the 5-HTP potentiating test the trans 10-hydroxyamitriptyline is equipotent with amitriptyline, whereas the rest …
Number of citations: 54 onlinelibrary.wiley.com
O Borgå, L Palmér, A Linnarsson, B Holmstedt - Analytical Letters, 1971 - Taylor & Francis
A quantitative method has been developed for the determination of the tricyclic antidepressant drug nortriptyline in plasma, utilizing a combined technique of gas chromatography - …
Number of citations: 53 www.tandfonline.com
NA Mar - 1980 - escholarship.org
… *H-acetic anhydride, resulting in the over estimation by lO-lS}%, because of desmethylnortriptyline being present in the sample. Incorporation of a chromatographic separation step has …
Number of citations: 0 escholarship.org
U Breyer‐Pfaff - Drug metabolism reviews, 2004 - Taylor & Francis
Amitriptyline (AT), the most widely used tricyclic antidepressant, undergoes oxidative metabolism in the side chain with production of the secondary amine nortriptyline (NT), a primary …
Number of citations: 98 www.tandfonline.com
AH Beckett, S Al-Sarraj - Journal of Pharmacy and …, 1973 - academic.oup.com
Incubation of (Ia) or (Ib) with liver fractions ie 10 000 g fractions, microsomes or 140 000 g soluble fraction of rabbits or guinea-pigs gave the hydroxylamine (Ic) while IIa and IIb gave the …
Number of citations: 33 academic.oup.com
PM Edelbroek, FG Zitman, JN Schreuder… - Clinical …, 1984 - Wiley Online Library
… of AT and its metabolites, nortriptyline (NT), E‐ and 7,‐10‐hydroxynortriptyline (E‐ and Z‐10‐OH‐NT), total (E + Z) 10‐hydroxyamitriptyline (tot‐10‐OH‐AT), and desmethylnortriptyline (…
Number of citations: 32 ascpt.onlinelibrary.wiley.com
JN Miller, CS Lim, JW Bridges - Analyst, 1980 - pubs.rsc.org
… The corrected spectra of the fluorescamine derivative of desmethylnortriptyline showed excitation and fluorescence maxima at 390 and 490 nm, respectively. The excitation and …
Number of citations: 26 pubs.rsc.org
MN Al-Bassam, MJ O'Sullivan, E Gnemmi… - Clinical …, 1978 - academic.oup.com
… enzyme was conjugated to desmethylnortriptyline. In the final … an improved procedure in which desmethylnortriptyline … used, 75%of the enzyme is conjugated to desmethylnortriptyline …
Number of citations: 23 academic.oup.com
C von Bahr - Xenobiotica, 1972 - Taylor & Francis
… Desmethylnortriptyline elicits the type I spectral change at … contains about one mol of desmethylnortriptyline per mol of P-… The 1 O-hydroxylation of desmethylnortriptyline is very slow at …
Number of citations: 31 www.tandfonline.com

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